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Compound of Interest

Compound Name: 2-Iodo-5-nitroanisole

Cat. No.: B1296816 Get Quote

ID: C7H6INO3 Issued: December 22, 2025

This document provides a concise technical overview of the physicochemical properties of 2-
Iodo-5-nitroanisole, a key intermediate in various chemical syntheses. The primary focus is

the determination and components of its molecular weight.

Chemical Identity and Molecular Weight
2-Iodo-5-nitroanisole is an aromatic compound with the chemical formula C₇H₆INO₃.[1] Its

molecular weight is a fundamental property derived from the sum of the atomic weights of its

constituent atoms. This value is crucial for stoichiometric calculations in research and synthetic

applications.

Molecular Weight Data
The molecular weight of this compound has been consistently reported as approximately

279.03 g/mol .[1][2][3][4] Minor variations in reported values, such as 279.04 g/mol , are

typically due to differences in the precision of atomic weights used in the calculation.[5]

The table below summarizes the key quantitative data for 2-Iodo-5-nitroanisole.
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Parameter Value Source

Molecular Formula C₇H₆INO₃ [1][2][5]

Molecular Weight 279.03 g/mol [1][3][4][6]

Alternate MW Value 279.04 g/mol [5]

CAS Number 5458-84-4 [1][2][3]

Melting Point 128-130 °C [1][3]

Boiling Point 341.2 °C (at 760 mmHg) [1]

Density 1.893 g/cm³ [1]

Calculation of Molecular Weight
The molecular weight (MW) is calculated by summing the atomic weights of each atom present

in the molecular formula (C₇H₆INO₃).

Carbon (C): 7 atoms × 12.011 u = 84.077 u

Hydrogen (H): 6 atoms × 1.008 u = 6.048 u

Iodine (I): 1 atom × 126.904 u = 126.904 u

Nitrogen (N): 1 atom × 14.007 u = 14.007 u

Oxygen (O): 3 atoms × 15.999 u = 47.997 u

Total Molecular Weight: 279.033 u ( g/mol )

Logical Relationship of Components
The determination of the molecular weight is a hierarchical process starting from the elemental

composition. The following diagram illustrates the logical flow from the chemical formula to the

final calculated value.
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Molecular Formula
C₇H₆INO₃

Elemental Composition

determines

7 x Carbon (C)
6 x Hydrogen (H)

1 x Iodine (I)
1 x Nitrogen (N)
3 x Oxygen (O)

Summation of Atomic Weights
Σ(Atom Count × Atomic Weight)

Standard Atomic Weights

C: 12.011 u
H: 1.008 u

I: 126.904 u
N: 14.007 u
O: 15.999 u

Calculated Molecular Weight
279.033 g/mol

results in
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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